9(S)-PAHSA
9(S)-PAHSA
9-PAHSA (Item No. 17037) is a newly identified endogenous lipid that belongs to a collection of branched fatty acid esters of hydroxy fatty acids (FAHFAs). It is found in wild-type and AG4OX mice, as well as humans, and is reduced in the serum and adipose tissues of insulin-resistant humans. 9-PAHSA improves glucose tolerance, stimulates insulin secretion, and has anti-inflammatory effects in mice. 9(S)-PAHSA is the S enantiomer of 9-PAHSA. There are no published reports on the activity of this enantiomer.
Brand Name:
Vulcanchem
CAS No.:
2097130-87-3
VCID:
VC0161024
InChI:
InChI=1S/C34H66O4/c1-3-5-7-9-11-12-13-14-15-16-18-23-27-31-34(37)38-32(28-24-20-17-10-8-6-4-2)29-25-21-19-22-26-30-33(35)36/h32H,3-31H2,1-2H3,(H,35,36)/t32-/m0/s1
SMILES:
CCCCCCCCCCCCCCCC(=O)OC(CCCCCCCCC)CCCCCCCC(=O)O
Molecular Formula:
C34H66O4
Molecular Weight:
538.9
9(S)-PAHSA
CAS No.: 2097130-87-3
Reference Standards
VCID: VC0161024
Molecular Formula: C34H66O4
Molecular Weight: 538.9
CAS No. | 2097130-87-3 |
---|---|
Product Name | 9(S)-PAHSA |
Molecular Formula | C34H66O4 |
Molecular Weight | 538.9 |
IUPAC Name | (9S)-9-hexadecanoyloxyoctadecanoic acid |
Standard InChI | InChI=1S/C34H66O4/c1-3-5-7-9-11-12-13-14-15-16-18-23-27-31-34(37)38-32(28-24-20-17-10-8-6-4-2)29-25-21-19-22-26-30-33(35)36/h32H,3-31H2,1-2H3,(H,35,36)/t32-/m0/s1 |
Standard InChIKey | MHQWHZLXDBVXML-YTTGMZPUSA-N |
SMILES | CCCCCCCCCCCCCCCC(=O)OC(CCCCCCCCC)CCCCCCCC(=O)O |
Description | 9-PAHSA (Item No. 17037) is a newly identified endogenous lipid that belongs to a collection of branched fatty acid esters of hydroxy fatty acids (FAHFAs). It is found in wild-type and AG4OX mice, as well as humans, and is reduced in the serum and adipose tissues of insulin-resistant humans. 9-PAHSA improves glucose tolerance, stimulates insulin secretion, and has anti-inflammatory effects in mice. 9(S)-PAHSA is the S enantiomer of 9-PAHSA. There are no published reports on the activity of this enantiomer. |
Synonyms | 9S-[(1-oxohexadecyl)oxy]-octadecanoic acid |
Reference | 1.Yore, M.M.,Syed, I.,Moraes-Vieira, P.M., et al. Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects. Cell. 159(2), 318-332 (2014). |
PubChem Compound | 124641448 |
Last Modified | Nov 11 2021 |
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